Cas no 1334824-95-1 ((1S)-1-(4-methoxy-2-nitrophenyl)ethan-1-amine)

• Product Name: (1S)-1-(4-methoxy-2-nitrophenyl)ethan-1-amine
• CAS No: 1334824-95-1
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 6575711
• PubChem ID: 165715087
• Update Time: 2025-05-25

(1S)-1-(4-methoxy-2-nitrophenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(4-methoxy-2-nitrophenyl)ethan-1-amine
• 1334824-95-1
• EN300-1800798

• Inchi： 1S/C9H12N2O3/c1-6(10)8-4-3-7(14-2)5-9(8)11(12)13/h3-6H,10H2,1-2H3/t6-/m0/s1
• InChI Key： REBAEKDTKQRNND-LURJTMIESA-N
• SMILES： O(C)C1C=CC(=C(C=1)[N+](=O)[O-])[C@H](C)N

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 81.1Ų

Additional information on (1S)-1-(4-methoxy-2-nitrophenyl)ethan-1-amine

Comprehensive Overview of (1S)-1-(4-methoxy-2-nitrophenyl)ethan-1-amine (CAS No. 1334824-95-1)

The compound (1S)-1-(4-methoxy-2-nitrophenyl)ethan-1-amine, identified by its CAS No. 1334824-95-1, is a chiral amine derivative with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a 4-methoxy-2-nitrophenyl group and an ethan-1-amine moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its stereospecific properties and applications in drug discovery.

In recent years, the demand for chiral amines like (1S)-1-(4-methoxy-2-nitrophenyl)ethan-1-amine has surged, driven by the growing focus on enantioselective synthesis and green chemistry. This compound is often explored for its role in asymmetric catalysis, a hot topic in organic chemistry. Its nitrophenyl and methoxy functional groups contribute to its reactivity, enabling diverse transformations under mild conditions. Such characteristics align with the industry's shift toward sustainable and efficient synthetic methodologies.

One of the most frequently searched questions related to this compound is: "What are the applications of (1S)-1-(4-methoxy-2-nitrophenyl)ethan-1-amine in drug development?" Studies suggest its utility as a building block for pharmacologically active molecules, particularly those targeting neurological and inflammatory pathways. The chiral center in this amine is critical for achieving high enantiomeric purity, a key requirement in modern drug design. Additionally, its nitro group offers opportunities for further functionalization, making it a versatile intermediate.

Another area of interest is the compound's potential in material science. The 4-methoxy-2-nitrophenyl moiety is known to influence photophysical properties, which could be leveraged in the development of advanced materials. Researchers are investigating its use in organic electronics and sensors, where precise molecular control is essential. This aligns with the broader trend of integrating small organic molecules into high-performance materials.

From a synthetic perspective, the preparation of (1S)-1-(4-methoxy-2-nitrophenyl)ethan-1-amine often involves asymmetric reduction or resolution techniques. These methods are frequently discussed in academic and industrial forums, reflecting the compound's relevance in cutting-edge research. Optimizing its synthesis to improve yield and enantioselectivity remains a priority for chemists worldwide.

In conclusion, (1S)-1-(4-methoxy-2-nitrophenyl)ethan-1-amine (CAS No. 1334824-95-1) is a compound of broad scientific and industrial significance. Its applications span pharmaceuticals, materials science, and catalysis, making it a subject of ongoing research and innovation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing multiple fields.